Cas no 80751-42-4 (N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride)
![N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride structure](https://www.kuujia.com/scimg/cas/80751-42-4x500.png)
80751-42-4 structure
Product name:N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride
N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride
- 80751-42-4
- DTXSID60230588
- N,N-Bis(3-(9-acridinylamino)propyl)-4-azidobenzamide dihydrochloride
- Benzamide, N,N-bis(3-(9-acridinylamino)propyl)-4-azido-, dihydrochloride
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- Inchi: InChI=1S/C39H34N8O.2ClH/c40-46-45-28-21-19-27(20-22-28)39(48)47(25-9-23-41-37-29-11-1-5-15-33(29)43-34-16-6-2-12-30(34)37)26-10-24-42-38-31-13-3-7-17-35(31)44-36-18-8-4-14-32(36)38;;/h1-8,11-22H,9-10,23-26H2,(H,41,43)(H,42,44);2*1H
- InChI Key: UOTDMAPKFVJAIR-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NCCCN(CCCNC4=C5C=CC=CC5=NC6=CC=CC=C64)C(=O)C7=CC=C(C=C7)N=[N+]=[N-].Cl.Cl
Computed Properties
- Exact Mass: 702.2389132g/mol
- Monoisotopic Mass: 702.2389132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 50
- Rotatable Bond Count: 12
- Complexity: 972
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.5Ų
N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride Related Literature
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1. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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2. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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